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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural occurrence of the

Tungsten-182 (¹⁸²W) isotope. It is intended for researchers, scientists, and professionals in

drug development who require a comprehensive understanding of this isotope's origins, its

measurement, and its application in planetary science. This document details the nuclear

properties of tungsten isotopes, the cosmochemical significance of ¹⁸²W, and the sophisticated

analytical techniques employed for its quantification.

Introduction to Tungsten and its Isotopes
Tungsten (W) is a chemical element with atomic number 74. Naturally occurring tungsten is a

composite of five isotopes. Among these, four are considered stable: ¹⁸²W, ¹⁸³W, ¹⁸⁴W, and

¹⁸⁶W. The fifth, ¹⁸⁰W, is technically radioactive but possesses an exceptionally long half-life,

rendering it effectively stable for most practical purposes.[1] The isotopic composition of

naturally occurring tungsten is detailed in the table below.

Quantitative Data on Tungsten Isotopes
A precise understanding of the isotopic composition of tungsten is fundamental for its

application in geochemistry and cosmochemistry. The following table summarizes the key

nuclear properties of naturally occurring tungsten isotopes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b076582?utm_src=pdf-interest
https://www.benchchem.com/product/b076582?utm_src=pdf-body
http://www.psrd.hawaii.edu/Nov03/Hf-W.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isotope Atomic Mass (Da)
Natural Abundance
(%)

Nuclear Spin

¹⁸⁰W 179.946701 0.12 0

¹⁸²W 181.948202 26.50 0

¹⁸³W 182.950220 14.31 1/2

¹⁸⁴W 183.950928 30.64 0

¹⁸⁶W 185.954357 28.43 0

Data sourced from various nuclear data repositories.[2][3][4][5]

The Hafnium-182 to Tungsten-182 Decay System
The significance of ¹⁸²W in scientific research stems primarily from its origin as the decay

product of the now-extinct radionuclide Hafnium-182 (¹⁸²Hf). ¹⁸²Hf decays to ¹⁸²W through a

two-stage beta decay process, with an intermediate Tantalum-182 (¹⁸²Ta) nuclide. The half-life

of the initial decay from ¹⁸²Hf to ¹⁸²Ta is 8.9 million years, while the subsequent decay to ¹⁸²W is

very rapid, with a half-life of only 114 days. This short second half-life means the decay of ¹⁸²Hf

is the rate-limiting step, making the ¹⁸²Hf-¹⁸²W system a valuable chronometer for events in the

early Solar System.[1]

The geochemical behavior of hafnium and tungsten is key to the utility of this isotopic system.

Hafnium is a lithophile element, meaning it preferentially partitions into the silicate mantle of a

planetary body. In contrast, tungsten is moderately siderophile, leading it to be sequestered into

the metallic core during planetary differentiation. This partitioning creates distinct Hf/W ratios in

the mantle and core, which, when combined with the decay of ¹⁸²Hf to ¹⁸²W, allows scientists to

date the timing of core formation.[1]
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Hafnium-182 decay and planetary differentiation.

Experimental Protocols for Tungsten Isotope
Analysis
The precise measurement of tungsten isotopic ratios, particularly the ¹⁸²W/¹⁸⁴W ratio, is a

complex analytical task requiring sophisticated instrumentation and meticulous sample

preparation. The primary techniques employed are Multi-Collector Inductively Coupled Plasma

Mass Spectrometry (MC-ICP-MS) and Thermal Ionization Mass Spectrometry (TIMS).

Sample Digestion and Preparation
The initial step involves the complete digestion of the geological or meteoritic sample. This is

typically achieved using a mixture of strong acids, such as hydrofluoric acid (HF) and nitric acid

(HNO₃), at elevated temperatures and pressures. For a sample of approximately 1 gram, the

following protocol is representative:

The powdered sample is placed in a Savillex beaker.

A mixture of HF and HNO₃ is added.

The beaker is sealed and heated at approximately 180°C for several days to ensure

complete dissolution.[6]

Following digestion, the sample is repeatedly dried down and re-dissolved in hydrochloric

acid (HCl) to convert the sample into a chloride form.
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Chemical Separation of Tungsten
To eliminate isobaric interferences and matrix effects during mass spectrometric analysis,

tungsten must be chemically separated from the sample matrix. This is typically accomplished

using anion-exchange chromatography.

The dissolved sample is loaded onto an anion-exchange column.

A series of acid washes are used to elute matrix elements. For instance, a mixture of HCl

and HF can be used to separate tungsten from elements like titanium, zirconium, and

hafnium.[2]

Finally, a different acid mixture is used to selectively elute the purified tungsten fraction.

The following diagram illustrates a generalized workflow for the chemical separation and

isotopic analysis of tungsten.
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1. Sample Digestion
(HF + HNO₃)

2. Anion-Exchange Chromatography

3. Elution of Matrix Elements

4. Collection of Purified W Fraction

5. Isotopic Analysis by MC-ICP-MS/TIMS

6. Data Reduction and Correction
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Workflow for tungsten isotopic analysis.

Mass Spectrometric Analysis
The purified tungsten fraction is introduced into a mass spectrometer for isotopic analysis. Both

MC-ICP-MS and TIMS are capable of the high-precision measurements required.

MC-ICP-MS: The sample is introduced as an aerosol into an argon plasma, which ionizes

the tungsten atoms. The ions are then accelerated and separated by mass in a magnetic

field before being detected simultaneously by multiple collectors.

TIMS: The sample is loaded onto a metal filament, which is heated to high temperatures to

ionize the tungsten. This technique can offer very high precision but is generally more time-
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consuming than MC-ICP-MS.[7]

During analysis, several corrections must be applied to the raw data:

Mass Fractionation: Instrumental mass bias is corrected by normalizing the measured

isotope ratios to a known, stable isotope ratio, such as ¹⁸⁶W/¹⁸⁴W.

Isobaric Interferences: Corrections must be made for any remaining isobaric interferences,

such as from isotopes of osmium or hafnium that were not completely removed during

chemical separation. This is often done by monitoring a non-interfered isotope of the

interfering element.

Oxide Interferences: In TIMS analysis where tungsten is measured as a trioxide ion (WO₃⁻),

corrections for the isotopic composition of oxygen are necessary.[8]

Conclusion
The natural occurrence of Tungsten-182, primarily as the stable daughter product of the extinct

radionuclide Hafnium-182, provides a powerful tool for investigating the earliest processes of

planetary formation and differentiation. The ability to precisely measure variations in the ¹⁸²W/

¹⁸⁴W ratio allows scientists to unravel the chronology of core formation in terrestrial planets and

asteroids. The analytical techniques required for these measurements are highly specialized,

involving meticulous sample preparation, chemical separation, and high-precision mass

spectrometry. A thorough understanding of these methodologies is essential for researchers

utilizing the Hf-W isotopic system to explore fundamental questions in cosmochemistry and

planetary science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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